molecular formula C11H14O B8770120 2-[(4-Ethylphenyl)methyl]oxirane CAS No. 62826-24-8

2-[(4-Ethylphenyl)methyl]oxirane

Cat. No.: B8770120
CAS No.: 62826-24-8
M. Wt: 162.23 g/mol
InChI Key: ITOJQTFMOWSKDG-UHFFFAOYSA-N
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Description

2-[(4-Ethylphenyl)methyl]oxirane is a useful research compound. Its molecular formula is C11H14O and its molecular weight is 162.23 g/mol. The purity is usually 95%.
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Properties

CAS No.

62826-24-8

Molecular Formula

C11H14O

Molecular Weight

162.23 g/mol

IUPAC Name

2-[(4-ethylphenyl)methyl]oxirane

InChI

InChI=1S/C11H14O/c1-2-9-3-5-10(6-4-9)7-11-8-12-11/h3-6,11H,2,7-8H2,1H3

InChI Key

ITOJQTFMOWSKDG-UHFFFAOYSA-N

Canonical SMILES

CCC1=CC=C(C=C1)CC2CO2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A Grignard solution freshly prepared from 12.15 g (0.50 g atom) magnesium chips and 92.5 g (0.50 mole) 1-bromo-4-ethylbenzene in 400 ml dry ether is dripped with agitation into a precooled solution of 92.5 g (1.00 mole) of epichlorohydrin in 100 ml of dry ether, so that the temperature does not exceed -40° C. After addition is complete, the solution is heated slowly to 20° C. and is hydrolyzed after another three hours by the addition of ice water and dilute hydrochloric acid. The ether phase is separated, washed twice with water and dried over sodium sulfate. Following the removal of the ether, the bath temperature is raised to 70° C. and the volatile components carefully removed at 0.1 mbar. The residue is taken up in 185 ml of methanol and a freshly prepared solution of 6.90 g (0.30 g atom) sodium in methanol added at room temperature. After three hours the sodium chloride precipitate is separated, the filtrate concentrated in vacuum and the yellow, oily residue used without purification for further conversion.
Quantity
12.15 g
Type
reactant
Reaction Step One
Quantity
92.5 g
Type
reactant
Reaction Step One
Name
Quantity
400 mL
Type
solvent
Reaction Step One
Quantity
92.5 g
Type
reactant
Reaction Step Two
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
100 mL
Type
solvent
Reaction Step Four

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